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Compound of Interest

Compound Name: 5-Cyclopropylpicolinaldehyde

CAS No.: 1256825-21-4

Cat. No.: B567054

. J

Molecular Profile & Chemical Forensics

This guide moves beyond the standard 16-section Safety Data Sheet (SDS) to provide a
mechanistic understanding of 5-Cyclopropylpicolinaldehyde. This compound is a critical
intermediate in modern drug discovery, particularly for kinase inhibitors where the cyclopropyl
moiety is utilized to modulate lipophilicity and metabolic stability.

Identification Matrix[1]
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Parameter Technical Specification

IUPAC Name 5-cyclopropylpyridine-2-carbaldehyde

5-Cyclopropylpicolinaldehyde; 2-Formyl-5-
Common Synonyms

cyclopropylpyridine

1355247-97-0 (Primary); 1256825-21-4
CAS Number

(Alternate)
Molecular Formula CoHaNO
Molecular Weight 147.18 g/mol

) Low-melting solid or viscous yellow oil (Purity
Physical State
dependent)

Soluble in DCM, MeOH, DMSO; Sparingly

Solubility
soluble in water

Purity & Validation (The Self-Validating System)

Researchers must verify integrity prior to use. Aldehydes are prone to autoxidation.

» Visual Check: A transition from a clear yellow oil/solid to a cloudy mixture with white
precipitates indicates oxidation to 5-cyclopropylpyridine-2-carboxylic acid.

 NMR Validation: Monitor the aldehyde proton signal (~10.0 ppm). Disappearance of this
peak and broadening of OH signals suggests degradation.

GHS Hazard Forensics & Mechanistic Toxicology

Standard SDSs list hazards; this section explains the causality to enforce strict adherence to
safety protocols.

Hazard Classification (Derived from SAR)

o Skin Irritation (Category 2): H315 - Causes skin irritation.[1]

o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.
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e STOT-SE (Category 3): H335 - May cause respiratory irritation.[1]

» Skin Sensitization (Predicted): Aldehydes are structural alerts for sensitization via Schiff base
formation with skin proteins.

The "Why" Behind the Hazard

» Aldehyde Reactivity: The electrophilic carbonyl carbon readily reacts with nucleophilic amino
groups on biological proteins (haptenization), leading to contact dermatitis.

» Pyridine Toxicity: Pyridine rings can act as CNS depressants and hepatotoxins if inhaled in
significant quantities, though the aldehyde moiety dominates the immediate acute local
toxicity (irritation).

Storage, Stability, & Degradation Logic[4][5]

The primary risk to the reagent is aerobic oxidation. The following protocol acts as a self-
validating system to ensure experimental reproducibility.

The "Inert Blanket" Protocol

e Atmosphere: Must be stored under Argon or Nitrogen.
e Temperature: Store at 2°C to 8°C.

o Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term
storage; use electrical tape or shrink bands over the cap.

Degradation Pathway Visualization

The diagram below illustrates the chemical fate of the compound if mishandled, providing a
logic map for troubleshooting low yields.
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Figure 1: Aerobic oxidation pathway. The formation of the carboxylic acid (Node: Acid) is the
primary cause of reaction failure in reductive aminations.

Operational Handling & Risk Assessment

Do not rely solely on generic PPE. Use this decision matrix to determine the necessary
engineering controls based on the scale of your experiment.

PPE & Engineering Control Matrix
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Figure 2: Risk-based decision matrix for selecting engineering controls and PPE.

Emergency Response

Inhalation: Move to fresh air immediately. Pyridine analogs can cause delayed pulmonary
edema. Monitor for 24 hours.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol or organic
solvents, as this may increase transdermal absorption.

Spill Cleanup: Absorb with vermiculite or sand.[2] Do not use sawdust (fire hazard with
aldehydes). Neutralize with dilute sodium bisulfite solution if available to quench the
aldehyde.

Synthetic Utility & Reaction Safety
Common Applications

This intermediate is most frequently employed in:

» Reductive Amination: Coupling with amines to form secondary/tertiary amines.
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o Wittig Olefination: Reaction with phosphonium ylides to extend the carbon chain.

Reaction-Specific Hazards

e Reductive Amination (with NaBH(OACc)3):

o Risk:[3][4][5][6] Evolution of Hydrogen gas (mild) and heat.

o Control: Vent reaction vessel properly; add hydride source slowly at 0°C.
o Oxidation (to Acid):

o Risk:[3][4][5][6] If using strong oxidants (e.g., KMnO4, Jones Reagent), exotherms can be
rapid. Pyridine rings are electron-deficient but the aldehyde is highly reactive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.5-CYCLOPROPYLPYRIDINE-2-CARBALDEHYDE | CAS 1256825-21-4 [matrix-fine-
chemicals.com]

o To cite this document: BenchChem. [Technical Handling & Risk Management Guide: 5-
Cyclopropylpicolinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567054#safety-data-sheet-sds-for-5-
cyclopropylpicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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